BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of MM-589 TFA: A Procedural
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MM-589 TFA

Cat. No.: B8085399

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of MM-589 TFA, a potent inhibitor of the WD repeat domain 5 (WDR5) and
mixed lineage leukemia (MLL) protein-protein interaction.[1][2][3] The trifluoroacetic acid (TFA)
component of this compound necessitates specific handling and disposal procedures due to its
corrosive nature.

Personal Protective Equipment (PPE) and Handling

Before handling MM-589 TFA, it is crucial to be equipped with the appropriate personal
protective equipment. This includes, but is not limited to, safety goggles, a face shield, a lab
coat, and chemical-resistant gloves. All handling of MM-589 TFA should be conducted within a
properly functioning chemical fume hood to avoid the inhalation of vapors or mists.[4]

Quantitative Safety Data

The following table summarizes key quantitative data and hazard information for trifluoroacetic
acid, which dictates the disposal requirements for MM-589 TFA.
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Property Value Reference
pH 2 (100 g/L aqueous solution) [5]

Melting Point -15°C/5°F [5]

Boiling Point 72.4°C/162.3 °F

Strong oxidizing agents,
Incompatibilities reducing agents, strong bases, [5]

metals, amines.

Causes severe skin burns and

eye damage, harmful if
Hazards _ o

inhaled, harmful to aquatic life

with long-lasting effects.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and
environmental contamination.

For small spills (a few mL) inside a fume hood:
o Absorb the spill with an inert material such as vermiculite or sand.
o Place the absorbent material into a suitable, sealed container for disposal.

For larger spills (greater than 50 mL) outside a fume hood:

Immediately alert everyone in the laboratory.

Evacuate the laboratory and close all doors.

Activate the fire alarm and call 911.[6]

Post a "NO ENTRY" sign on the door, specifying the nature of the hazard.[6]

Do not re-enter the area until it has been cleared by emergency personnel.[6]
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If skin or eye contact occurs, flush the affected area with copious amounts of water for at least

15 minutes and seek immediate medical attention.[4]

MM-589 TFA Waste Disposal Workflow

The following diagram outlines the step-by-step procedure for the proper disposal of MM-589
TFA waste.
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Waste Collection

[Collect MM-589 TFA waste in a designated, labeled, and sealed container.j

\

[Ensure the container is made of appropriate material (e.g., glass or compatible plastic).j

\

[ Do not mix with incompatible waste streams (e.g., bases, oxidizers). j

Labeling and Storage

[Clearly label the waste container with ‘Hazardous Waste' and the full chemical name: 'MM-589 Trifluoroacetic Acid'. j

\

[Store the sealed container in a designated satellite accumulation area.j

\

[ Keep the container in a cool, dry, and well-ventilated location. j

Disposal Request

[Once the container is approximately 80% full, submit a chemical waste pickup request to your institution's Environmental Health & Safety (EH&S) department.j

\

[ Follow the specific procedures outlined by your institution for waste collection. j

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MM-589 TFA waste.
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Key Disposal Considerations

Do Not Drain Dispose: Under no circumstances should MM-589 TFA or its waste be poured
down the drain.[4] This can cause environmental harm and damage to plumbing
infrastructure.

Segregation is Key: Trifluoroacetic acid waste must be segregated from incompatible
materials, particularly alkaline solutions and oxidizers.[4]

Container Integrity: Use only sturdy, tightly sealed containers for waste accumulation. Empty
containers that previously held MM-589 TFA should be rinsed before disposal, with the
rinseate collected as hazardous waste.[6]

Institutional Protocols: Always adhere to your institution's specific guidelines for hazardous
waste disposal. Contact your Environmental Health & Safety (EH&S) department for detailed
instructions and to arrange for waste collection.[4]

By adhering to these procedures, laboratory personnel can ensure the safe handling and

proper disposal of MM-589 TFA, fostering a secure research environment and minimizing

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safe Disposal of MM-589 TFA: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8085399#mm-589-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b8085399#mm-589-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8085399#mm-589-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b8085399#mm-589-tfa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8085399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

